Cas no 2256060-57-6 (6-Bromo-2-methoxy-4-methylpyridin-3-amine)

• Product Name: 6-Bromo-2-methoxy-4-methylpyridin-3-amine
• CAS No: 2256060-57-6
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 5056024
• Update Time: 2025-05-26

6-Bromo-2-methoxy-4-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methoxy-4-methylpyridin-3-amine

• Inchi： 1S/C7H9BrN2O/c1-4-3-5(8)10-7(11-2)6(4)9/h3H,9H2,1-2H3
• InChI Key： LEIQJZFQJIRZSC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(=N1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on 6-Bromo-2-methoxy-4-methylpyridin-3-amine

Introduction to 6-Bromo-2-methoxy-4-methylpyridin-3-amine (CAS No. 2256060-57-6)

6-Bromo-2-methoxy-4-methylpyridin-3-amine is a structurally complex organic compound with the CAS registry number 2256060-57-6. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their unique electronic properties and potential applications in drug discovery, agrochemicals, and materials science. The molecule features a pyridine ring substituted with a bromine atom at position 6, a methoxy group at position 2, a methyl group at position 4, and an amine group at position 3. These substituents confer the compound with distinct chemical reactivity and biological activity.

The synthesis of 6-bromo-2-methoxy-4-methylpyridin-3-amine involves multi-step organic reactions, often employing directing effects to achieve the desired substitution pattern on the pyridine ring. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient and selective syntheses of such substituted pyridines. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce bromine and other substituents onto the pyridine ring with high precision.

One of the most promising applications of 6-bromo-2-methoxy-4-methylpyridin-3-amines lies in its potential as an intermediate in drug design. Pyridine derivatives are known for their ability to modulate enzyme activity and interact with biological targets such as kinases, GPCRs, and ion channels. Recent studies have highlighted the role of this compound in inhibiting specific enzymes involved in cancer cell proliferation, making it a candidate for further exploration in oncology research.

In addition to its therapeutic potential, 6-bromo-2-methoxy-4-methylpyridin-3-amines has shown promise in agrochemical applications. Its ability to inhibit plant pathogens and regulate plant growth hormones has been documented in several recent agricultural studies. The compound's stability under varying environmental conditions makes it a viable option for developing eco-friendly pesticides and herbicides.

From a structural standpoint, the presence of multiple electron-withdrawing groups (such as bromine and methoxy) on the pyridine ring enhances its reactivity towards nucleophilic aromatic substitution reactions. This property has been exploited in various chemical transformations, including the synthesis of bioactive molecules and advanced materials. Researchers have also investigated the use of this compound in click chemistry, where it serves as a versatile building block for constructing complex molecular architectures.

The pharmacokinetic profile of 6-bromo-2-methoxy-4-methylpyridin